Cas no 1597967-62-8 (4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol)
4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol
- 4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol
- EN300-1846907
- 1597967-62-8
-
- Inchi: 1S/C13H18FNO/c1-10-8-12(14)3-2-11(10)9-13(16)4-6-15-7-5-13/h2-3,8,15-16H,4-7,9H2,1H3
- InChI Key: QZNVGDJMOGFPCW-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C)C=1)CC1(CCNCC1)O
Computed Properties
- Exact Mass: 223.137242360g/mol
- Monoisotopic Mass: 223.137242360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.3Ų
4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846907-0.05g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1846907-0.1g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1846907-0.25g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1846907-0.5g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1846907-1.0g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1846907-2.5g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1846907-5.0g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1846907-10.0g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1846907-1g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1846907-5g |
4-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-ol |
1597967-62-8 | 5g |
$2443.0 | 2023-09-19 |
4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol
Introduction to 4-(4-Fluoro-2-methylphenyl)methylpiperidin-4-ol (CAS No. 1597967-62-8)
4-(4-Fluoro-2-methylphenyl)methylpiperidin-4-ol (CAS No. 1597967-62-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications. The compound's structure consists of a piperidine ring substituted with a fluoro-methylphenyl group, which imparts specific pharmacological properties that make it an attractive candidate for drug development.
The chemical formula of 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol is C15H19FO, and its molecular weight is approximately 238.31 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-fluoro-2-methylbenzaldehyde with piperidin-4-one, followed by reduction to form the final alcohol product. The synthesis pathway is well-documented in the literature and has been optimized to achieve high yields and purity.
In recent years, 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol has been extensively studied for its potential as a lead compound in the development of new drugs. One of the key areas of research has been its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of therapeutic indications, including neurological disorders, cardiovascular diseases, and metabolic disorders. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity in a manner that could be beneficial for treating various conditions.
A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol. The researchers found that the compound exhibited potent agonist activity at the serotonin 5-HT1A receptor, which is implicated in mood regulation and anxiety disorders. This finding suggests that 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol could be a valuable starting point for developing new antidepressants and anxiolytics.
Beyond its potential as a GPCR modulator, 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This anti-inflammatory activity makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The safety profile of 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a potential therapeutic agent.
In addition to its pharmacological properties, the physical and chemical characteristics of 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol have been thoroughly investigated. The compound is known to be stable under standard laboratory conditions and can be stored at room temperature without significant degradation. Its solubility properties have also been studied, with findings indicating good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water.
The potential applications of 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound has been used as a tool to probe the function of specific receptors and signaling pathways. For example, researchers have utilized it to study the role of serotonin receptors in neural development and function, providing valuable insights into the mechanisms underlying neurological disorders.
In conclusion, 4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol (CAS No. 1597967-62-8) is a versatile compound with significant potential in both basic research and drug development. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and optimization. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1597967-62-8 (4-(4-fluoro-2-methylphenyl)methylpiperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)